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Compound of Interest

Compound Name: ABBV-712

Cat. No.: B15611606 Get Quote

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental

results. This document provides detailed application notes and protocols for the preparation of

stock solutions of ABBV-712, a selective inhibitor of Tyrosine Kinase 2 (TYK2).

ABBV-712 is an orally active, selective inhibitor of TYK2, a member of the Janus kinase (JAK)

family. TYK2 plays a crucial role in the signaling pathways of several cytokines, including IL-12,

IL-23, and Type I interferons, which are implicated in various autoimmune and inflammatory

diseases.[1][2] By inhibiting TYK2, ABBV-712 modulates downstream signaling cascades,

making it a valuable tool for research in immunology and drug discovery.

Physicochemical and Pharmacokinetic Properties of
ABBV-712
A summary of the key physicochemical and pharmacokinetic properties of ABBV-712 is

presented in the table below to aid in experimental design.
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Property Value Reference

Molecular Weight 452.51 g/mol [3]

Appearance Solid [4]

Solubility in DMSO ≥ 10 mM [4]

EC50 (TYK2, in vitro) 0.195 µM [5]

Thermodynamic Solubility (pH

7.4 buffer)
708 µM [5]

Oral Bioavailability (Rat) 19% [5]

Oral Bioavailability (Dog) 88% [5]

Oral Bioavailability (Monkey) 17% [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
ABBV-712 in DMSO
This protocol describes the preparation of a 10 mM stock solution of ABBV-712 in Dimethyl

Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

ABBV-712 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Calculate the required mass of ABBV-712:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 452.51 g/mol x 1000 mg/g = 4.5251 mg

Weighing ABBV-712:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 4.53 mg of ABBV-712 powder into the tared tube.

Record the exact weight.

Dissolving in DMSO:

Calculate the precise volume of DMSO required to achieve a 10 mM concentration based

on the actual mass of ABBV-712 weighed.

Volume (mL) = [Mass (mg) / 452.51 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

ABBV-712 powder.

Ensuring Complete Dissolution:

Vortex the tube for 1-2 minutes until the ABBV-712 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary. Visually inspect

the solution to ensure no particulates are present.

Storage and Handling:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[3]

When preparing working solutions for cell-based assays, ensure the final concentration of

DMSO is kept low (typically <0.5%) to avoid solvent-induced toxicity.

Below is a diagram illustrating the workflow for preparing the ABBV-712 stock solution.

Stock Solution Preparation Workflow

Calculate Mass of ABBV-712

Weigh ABBV-712 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot for Storage

Store at -80°C or -20°C

Click to download full resolution via product page

Workflow for preparing ABBV-712 stock solution.
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Protocol 2: Preparation of ABBV-712 Formulation for In
Vivo Oral Gavage in Mice
This protocol provides a representative method for formulating ABBV-712 for oral

administration in preclinical animal models, based on common practices for poorly water-

soluble compounds.[6]

Materials:

ABBV-712 powder

Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile tubes for mixing

Vortex mixer and/or sonicator

Procedure:

Prepare the Vehicle Solution:

A commonly used vehicle for oral gavage of hydrophobic compounds is a mixture of

DMSO, PEG300, Tween-80, and saline. A typical ratio is 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[6]

To prepare 10 mL of this vehicle:

1 mL DMSO

4 mL PEG300

0.5 mL Tween-80
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4.5 mL Saline

Mix the components thoroughly.

Formulate the ABBV-712 Suspension:

Calculate the required amount of ABBV-712 based on the desired dose and dosing

volume. For example, to dose a 25 g mouse at 100 mg/kg with a dosing volume of 10 µL/g

(250 µL total):

Mass per mouse (mg) = 100 mg/kg * 0.025 kg = 2.5 mg

Concentration of dosing solution = 2.5 mg / 0.250 mL = 10 mg/mL

Weigh the required amount of ABBV-712.

First, dissolve the ABBV-712 in the DMSO component of the vehicle.

Gradually add the PEG300 while mixing.

Add the Tween-80 and continue mixing.

Finally, add the saline dropwise while vortexing to form a stable suspension. Sonication

may be used to ensure a uniform suspension.

Administration and Storage:

The formulation should be prepared fresh daily.

Administer the suspension to the animals via oral gavage at the calculated volume.

Continuously mix the suspension during dosing to ensure homogeneity.

ABBV-712 and the TYK2 Signaling Pathway
ABBV-712 exerts its therapeutic effect by inhibiting the TYK2 kinase. In the JAK-STAT

signaling pathway, cytokines like IL-12 and IL-23 bind to their receptors, leading to the

activation of receptor-associated JAKs, including TYK2. Activated TYK2 then phosphorylates

and activates STAT (Signal Transducer and Activator of Transcription) proteins. These activated
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STATs translocate to the nucleus and regulate the transcription of genes involved in

inflammation and immune responses. By inhibiting TYK2, ABBV-712 blocks this signaling

cascade.

The following diagram illustrates the central role of TYK2 in cytokine signaling and the point of

inhibition by ABBV-712.
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ABBV-712 inhibits the TYK2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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